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Compound of Interest

Compound Name: ADP-star

Cat. No.: B15978121

Get Quote

For researchers in drug discovery and enzymology, accurately quantifying the activity of ATP-

consuming enzymes is paramount. Adenosine diphosphate (ADP) is a universal product of

these enzymatic reactions, making its detection a cornerstone of high-throughput screening

(HTS) and kinetic assays. This guide provides a detailed comparison of the leading commercial

assays for ADP detection, focusing on their quantitative performance, linearity, and

experimental protocols. As the term "ADP-star signal" did not yield a specific commercially

available assay, this guide will focus on established and widely used alternatives: the

Transcreener® ADP² Assay, the ADP-Glo™ Assay, and the ADP Hunter™ Assay.

Comparative Analysis of ADP Detection
Technologies
The selection of an appropriate ADP detection assay depends on several factors, including the

specific enzyme under investigation, the required sensitivity, and the experimental throughput.

The following tables provide a quantitative comparison of the key performance parameters of

the three major assay platforms.
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Parameter
Transcreener®
ADP² Assay

ADP-Glo™ Assay
ADP Hunter™
Assay

Assay Principle

Direct

immunodetection of

ADP using a

competitive

immunoassay.[1]

Coupled-enzyme

luminescent assay.[1]

Coupled-enzyme

fluorescent assay.[1]

Detection Method

Fluorescence

Polarization (FP),

Time-Resolved

Fluorescence

Resonance Energy

Transfer (TR-FRET),

or Fluorescence

Intensity (FI).[1]

Luminescence.[2][3]
Fluorescence

Intensity.[4][5]

Signal Type

Decrease in signal

(FP, TR-FRET) or

increase in signal (FI)

with increasing ADP

concentration.

Increase in signal with

increasing ADP

concentration.[6]

Increase in signal with

increasing ADP

concentration.[7]

ATP Concentration
0.1 µM to 1000 µM.[8]

[9]

Up to 5mM with ADP-

Glo™ Max.[10]

Standard assay up to

1mM.[2][3]

Up to 300 µM.[5]

Z' Factor Typically ≥ 0.7.[9] Typically > 0.7.[10] Typically > 0.7.[5][7]

Linearity and Dynamic Range
The linearity of an assay is crucial for the accurate determination of enzyme kinetics and

inhibitor potency. The following table summarizes the linearity and dynamic range of the

compared assays.
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Assay Linear Range
Limit of Detection
(LOD)

Key Features

Transcreener® ADP²

Demonstrates a linear

response when raw

data is converted to

ADP using a standard

curve.[9][11]

High sensitivity allows

for the use of ATP

concentrations as low

as 100 nM.[1]

Direct detection

minimizes interference

from coupled enzyme

steps.[1]

ADP-Glo™

Linear relationship

between luminescent

signal and the amount

of ADP at various ATP

concentrations.[2][12]

[13]

Can detect as low as

20 nM ADP.[2]

High sensitivity and

broad dynamic range.

[2]

ADP Hunter™

The dynamic range of

the assay is 1.5 µM to

120 µM ADP.[4][7]

Not explicitly stated,

but the assay has a

wide dynamic range.

[5]

Red-shifted

fluorescence

minimizes compound

interference.[7]

Signaling Pathways and Experimental Workflows
Visualizing the underlying principles of each assay can aid in understanding their mechanisms

and potential sources of interference.

General ATP-Consuming Enzymatic Reaction
All the compared assays are designed to quantify the product of enzymes such as kinases,

ATPases, and helicases.
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Caption: General enzymatic reaction producing ADP.

Transcreener® ADP² Assay Workflow
This assay relies on a competitive binding principle where ADP produced by the enzyme

displaces a fluorescently labeled ADP tracer from an antibody.
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Step 1: ATP Depletion

Step 2: ADP to ATP Conversion & Detection

Kinase Reaction Mixture
(ATP + ADP)

ADP-Glo™ Reagent

ADP

depletes ATP

Kinase Detection Reagent

ATP (newly synthesized)

converts ADP to ATP

Luminescent Signal

generates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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